Cas no 501378-36-5 (2-mercapto-3,5-dimethylBenzoic acid)

• Product Name: 2-mercapto-3,5-dimethylBenzoic acid
• CAS No: 501378-36-5
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 2118129
• PubChem ID: 22939285
• Update Time: 2025-04-21

2-mercapto-3,5-dimethylBenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-mercapto-3,5-dimethylBenzoic acid
• Benzoic acid, 2-Mercapto-3,5-diMethyl-
• 2-MERCAPTO-3,5-DIMETHYL-BENZOICACID
• SCHEMBL2956523
• VDSZTQVTDQOAST-UHFFFAOYSA-N
• 3,5-dimethyl-2-sulfanylbenzoic acid
• DB-071114
• 2-Mercapto-3,5-dimethyl-benzoic acid
• 501378-36-5

• Inchi： 1S/C9H10O2S/c1-5-3-6(2)8(12)7(4-5)9(10)11/h3-4,12H,1-2H3,(H,10,11)
• InChI Key： VDSZTQVTDQOAST-UHFFFAOYSA-N
• SMILES： SC1C(C(=O)O)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives